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Compound Focus: (3s,5s)-atorvastatin sodium salt

CAS No.: 1428118-38-0

Cat. No.: S005386

What is Atorvastatin Impurity E?

The searched literature identifies Atorvastatin Impurity E as a major degradation product of atorvastatin. It is
chemically defined as the lactone form of atorvastatin, which is formed through a process of intramolecular

esterification or cyclization [1].

How to Analyze the Impurity

A validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is available for
the accurate detection and quantification of atorvastatin and its impurities, including Impurity E. The key

parameters of this analytical method are summarized below [1].

Method

Description
Parameter
Technique Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)
Purpose Accurate quantification of atorvastatin and its impurities
Key Feature Stability-indicating: can differentiate the main product from its degradation
products
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Method L
Description
Parameter
Validation Method validated for precision, accuracy, and specificity

Proposed Experimental Pathway

To obtain the comparative activity data you require, the following experimental workflow, synthesizing

information from the search results, is recommended.

[Start: Obtain Atorvastatin

and Impurity E

Key Assays for Activity Comparison

HMG-CoA Reductase Cell Proliferation & Apoptosis Gene Expression Analysis
Inhibition [2] (e.g., in leukemic cell lines [3]) (e.g., endothelial cells [4])
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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